Trizma citrate dibasic

Specification

• CAS No.: 108321-34-2
• Molecular Formula: C14H30N2O13
• Molecular Weight: 434.395
• IUPAC Name: 2-amino-2-(hydroxymethyl)propane-1,3-diol;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C6H8O7.2C4H11NO3/c7-3(8)1-6(13,5(11)12)2-4(9)10;2*5-4(1-6,2-7)3-8/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2*6-8H,1-3,5H2
• Standard InChI Key: XDJZTRQRZFHVTE-UHFFFAOYSA-N
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.C(C(CO)(CO)N)O.C(C(CO)(CO)N)O

Introduction

Chemical Identity and Properties

Molecular Structure and Nomenclature

Trizma citrate dibasic, with the molecular formula C14H30N2O13, is a compound formed from the combination of citric acid and Trizma base (tris(hydroxymethyl)aminomethane). The IUPAC name for this compound is 2-amino-2-(hydroxymethyl)propane-1,3-diol;2-hydroxypropane-1,2,3-tricarboxylic acid, which reflects its chemical composition as a salt consisting of citric acid and two molecules of Trizma base. This buffering agent has a molecular weight of 434.39 g/mol, making it suitable for various biochemical applications requiring precise pH control. The compound's structure contains hydroxyl groups, carboxyl groups, and amine functionalities, all contributing to its buffering capacity.

Chemical Identifiers and Registry Information

For systematic categorization and identification, Trizma citrate dibasic is associated with several important chemical identifiers:

Identifier Type	Value
CAS Registry Number	108321-34-2
PubChem CID	71308626
InChIKey	XDJZTRQRZFHVTE-UHFFFAOYSA-N
Molecular Weight	434.39 g/mol
Creation Date in Registry	2013-05-17
Last Modified	2025-04-05

These identifiers are critical for researchers and manufacturers to ensure they are working with the correct compound in experimental and industrial settings. The unique CAS number in particular distinguishes this compound from other related buffer systems that may have similar names but different chemical compositions.

Structural Characteristics

Composition Analysis

Trizma citrate dibasic consists of one molecule of citric acid (C6H8O7) combined with two molecules of Trizma base (C4H11NO3). This gives rise to its molecular formula C14H30N2O13. The compound can be described as a mixture or salt, rather than a single molecular entity, which affects its physical properties and applications. The structural arrangement facilitates its primary function as a buffering agent through the proton-accepting and proton-donating capacities of its constituent groups.

Structural Representation

The structural representation of Trizma citrate dibasic reflects its nature as a salt compound. In solution, the compound dissociates to form its constituent ions, which participate in acid-base equilibria responsible for its buffering action. The citrate portion contains three carboxylic acid groups, while the Trizma portions each contain an amine group and multiple hydroxyl groups. This arrangement provides multiple sites for proton exchange, contributing to the compound's effectiveness as a buffer across a specific pH range.

Buffering Mechanism and pH Control

Theoretical Basis for Buffering Action

Trizma citrate dibasic functions as a buffer through the equilibrium established between its constituent components. The buffering mechanism involves the balance between proton donation by the citric acid component and proton acceptance by the Trizma base components. This dual action allows the buffer to resist pH changes when acids or bases are added to the solution. The effectiveness of this buffer system is particularly notable in biochemical research applications where maintaining a stable pH is critical for enzyme activity and protein stability.

Practical Applications in pH Control

In laboratory settings, Trizma citrate dibasic provides researchers with a reliable buffer system for maintaining specific pH conditions. The compound's buffering capacity is particularly valuable in biological assays, enzyme reactions, and other biochemical procedures where pH stability directly impacts experimental outcomes. Unlike simpler buffer systems, Trizma citrate dibasic offers enhanced stability across a wider range of conditions, making it suitable for complex biochemical applications requiring precise pH control over extended periods.

Research Applications

Biochemical Research Utilization

Trizma citrate dibasic finds extensive application in biochemical research settings where precise pH control is crucial. The compound serves as an effective buffer in various experimental protocols, particularly those involving enzyme kinetics, protein purification, and nucleic acid studies. Its chemical stability and predictable buffering behavior make it a preferred choice for researchers working with sensitive biological macromolecules that require strict pH maintenance for proper function and stability.

Analytical Chemistry Applications

In analytical chemistry, Trizma citrate dibasic serves as a buffer component in various chromatographic and spectroscopic techniques. The compound's well-defined chemical properties allow for reproducible analytical conditions, which is essential for method validation and quality control procedures. Its compatibility with common analytical instruments and detection methods further enhances its utility in research and industrial settings requiring precise analytical measurements.

Pharmaceutical and Medical Relevance

Formulation Applications

In pharmaceutical formulations, Trizma citrate dibasic serves multiple functions beyond pH control. The compound can act as a stabilizing agent, solubility enhancer, and complexing agent in various drug delivery systems. Its biocompatibility and low toxicity profile make it suitable for inclusion in parenteral, oral, and topical pharmaceutical products. The buffering capacity of Trizma citrate dibasic is particularly valuable in formulations containing active pharmaceutical ingredients that are sensitive to pH fluctuations.

Therapeutic Considerations

While primarily used as an excipient rather than an active ingredient, Trizma citrate dibasic plays a crucial role in maintaining the stability and efficacy of many therapeutic agents. The compound's ability to maintain physiological pH conditions contributes to improved drug bioavailability and reduced irritation in pharmaceutical applications. Its use in intravenous formulations highlights its compatibility with biological systems and low potential for adverse reactions.

Comparison with Related Buffer Systems

Advantages Over Simple Buffer Systems

Compared to simple buffer systems like acetate or phosphate buffers, Trizma citrate dibasic offers several advantages for specific applications:

Buffer System	pH Range	Temperature Stability	Compatibility with Biological Systems
Trizma Citrate Dibasic	Moderate range	Good	Excellent
Phosphate Buffer	Narrow range	Moderate	Good
Acetate Buffer	Very narrow range	Limited	Moderate

The enhanced stability and biocompatibility of Trizma citrate dibasic make it particularly valuable in complex biological research applications where other buffer systems might prove inadequate.

Differentiation from Related Compounds

It is important to distinguish Trizma citrate dibasic (CAS: 108321-34-2) from related compounds such as Trizma citrate tribasic (CAS: 6986-91-0), which has a different molecular formula (C18H18N2OS) and molecular weight (310.41 g/mol). These compounds, despite similar naming conventions, possess distinct chemical properties and applications. Researchers must ensure they select the appropriate buffer system for their specific requirements based on the compound's actual chemical identity rather than nomenclature alone.

Future Research Directions

Emerging Applications

Current research suggests potential expanded applications for Trizma citrate dibasic in emerging fields such as nanomedicine, biocatalysis, and advanced drug delivery systems. The compound's chemical versatility makes it a candidate for adaptation to novel research platforms requiring precise chemical environment control. Investigations into modified forms of the compound with enhanced properties or specialized functions represent an active area of research interest.

Optimization Studies

Ongoing research aims to optimize the performance of Trizma citrate dibasic in specific applications through formulation adjustments, incorporation with other buffering agents, or chemical modifications. These studies seek to enhance the compound's utility in challenging research environments or specialized industrial processes where conventional buffer systems prove inadequate. The development of application-specific buffer formulations based on Trizma citrate dibasic represents a promising direction for future research.